Cas no 1361538-30-8 (3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol)

• Product Name: 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol
• CAS No: 1361538-30-8
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4968452
• Update Time: 2025-10-28

3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-8-3-6(4-9(14)11(8)15)12-10(16)2-1-7(5-18)17-12/h1-4,18H,5,16H2
• InChI Key： BUCYAATWALAZTG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(CO)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2.9
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol

Introduction to 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol (CAS No. 1361538-30-8)

3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol, with the CAS number 1361538-30-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring, an amino group, and a trichlorophenyl substituent. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications.

The chemical formula of 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol is C₁₄H₁₁Cl₃N₂O, and it has a molecular weight of approximately 320.64 g/mol. The compound is typically synthesized through multi-step processes involving the coupling of appropriate intermediates. Recent advancements in synthetic methodologies have improved the efficiency and yield of these reactions, making the production of this compound more feasible for large-scale applications.

In terms of its physical properties, 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol is a solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be a consideration in certain experimental settings. The compound's stability under various conditions has been extensively studied, and it is generally found to be stable under standard laboratory conditions.

The biological activities of 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol have been the subject of numerous research studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol has also been investigated for its anticancer activities. Research has demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism by which it exerts these effects is thought to involve the modulation of signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings highlight its potential as a lead compound for the development of novel anticancer drugs.

In addition to its direct biological activities, 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol has been explored as a scaffold for the design of more potent and selective analogs. Through structural modifications and optimization, researchers have developed derivatives with enhanced pharmacological profiles. For example, substituting different functional groups on the pyridine ring or introducing additional substituents on the trichlorophenyl moiety can significantly alter the compound's biological activity and selectivity.

The pharmacokinetic properties of 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol have also been studied to assess its suitability for therapeutic applications. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound's metabolism primarily occurs via hepatic pathways, and it is eliminated from the body through renal excretion.

To further evaluate its safety and efficacy, clinical trials are currently underway to investigate the use of 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol in various medical conditions. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions.

In conclusion, 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-methanol (CAS No. 1361538-30-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its use in treating various diseases.